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Compound of Interest

Compound Name: 3-Bromo-1,1,1-trichloropropane

Cat. No.: B085221

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and
safety information for 3-Bromo-1,1,1-trichloropropane, a halogenated hydrocarbon of interest
in synthetic chemistry. The information is compiled to support research and development
activities.

Chemical and Physical Properties

3-Bromo-1,1,1-trichloropropane is a dense, non-flammable liquid at room temperature. Its
key physicochemical properties are summarized in the tables below for easy reference and
comparison.

Table 1: Identification and General Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b085221?utm_src=pdf-interest
https://www.benchchem.com/product/b085221?utm_src=pdf-body
https://www.benchchem.com/product/b085221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

CAS Number 13749-37-6 [112][3114]

Molecular Formula CsH4BrCls [1][2]

Molecular Weight 226.33 g/mol [2][4]

IUPAC Name 3-bromo-1,1,1-trichloropropane  [1]
1,1,1-Trichloro-3-

Synonyms [1]
bromopropane

Table 2: Physical Properties

Property Value Reference
Boiling Point 113-114 °C (lit.) [4]

Density 1.762 g/mL at 25 °C (lit.) [4]
Refractive Index (n20/D) 1.513 (lit.)

Vapor Pressure 1.43 mmHg at 25°C

Flash Point 166 °F (74.4 °C)

No data available. Expected to
Solubility be soluble in many organic

solvents.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 3-Bromo-1,1,1-
trichloropropane.

Table 3: Spectroscopic Data References
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Spectrum Type Available Data Reference

Data available from
1H NMR _ _ [1]
commercial suppliers.

Data available from
13C NMR _ _ [1]
commercial suppliers.

Data available in spectral
Mass Spectrometry datab [1]
atabases.

Data available from
Infrared (IR) Spectroscopy ] ] [1]
commercial suppliers.

Synthesis and Reactivity

The primary route for the synthesis of 3-Bromo-1,1,1-trichloropropane is through the free-
radical addition of bromotrichloromethane to ethylene.[5] This reaction is an example of an anti-
Markovnikov addition, where the bromine atom adds to the less substituted carbon of the
ethylene molecule.

General Experimental Protocol: Synthesis of 3-Bromo-
1,1,1-trichloropropane

While a detailed, peer-reviewed experimental protocol for the synthesis of 3-Bromo-1,1,1-
trichloropropane is not readily available in the public domain, the general procedure involves
the following steps based on established principles of free-radical reactions:

e Initiation: The reaction is initiated by a radical initiator, such as a peroxide or UV light, which
generates a trichloromethyl radical from bromotrichloromethane.

o Propagation:

o The trichloromethyl radical adds to the ethylene double bond, forming a 3,3,3-
trichloropropyl radical.

o This radical then abstracts a bromine atom from another molecule of
bromotrichloromethane to yield the final product, 3-Bromo-1,1,1-trichloropropane, and
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regenerates a trichloromethyl radical to continue the chain reaction.

« Termination: The reaction is terminated by the combination of any two radical species.

A simplified logical workflow for this synthesis is depicted below.

Logical Workflow for the Synthesis of 3-Bromo-1,1,1-trichloropropane

Reactants:
- Ethylene
- Bromotrichloromethane

Initiator
(e.g., Peroxide, UV light)
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nitiation & Propagation

Free-Radical Addition Reaction

Crude Product Mixture

Purification

(e.g., Distillation)

3-Bromo-1,1,1-trichloropropane
(Final Product)

Click to download full resolution via product page

Caption: Logical Workflow for the Synthesis of 3-Bromo-1,1,1-trichloropropane.

Safety and Handling
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3-Bromo-1,1,1-trichloropropane is a chemical that requires careful handling. The available
safety data indicates that it is an irritant.

Table 4: GHS Hazard Information

Hazard Class Hazard Statement Reference
Skin corrosion/irritation H315: Causes skin irritation [1]

Serious eye damage/eye H319: Causes serious eye 0]

irritation irritation

Specific target organ toxicity —  H335: May cause respiratory 1

single exposure irritation

Handling Precautions:
» Work in a well-ventilated area, preferably under a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

» Avoid breathing vapors or mist.

¢ Avoid contact with skin and eyes.

o Store in a tightly closed container in a cool, dry place away from incompatible materials.
Toxicological Data:

Detailed toxicological data, such as LD50 values, for 3-Bromo-1,1,1-trichloropropane are not
readily available in the searched literature. Researchers should handle this compound with the
caution appropriate for a substance with limited toxicological information.

Biological Activity

Currently, there is no publicly available information regarding the biological activity or signaling
pathways associated with 3-Bromo-1,1,1-trichloropropane. Its primary utility appears to be as

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b085221?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-1_1_1-trichloropropane
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-1_1_1-trichloropropane
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-1_1_1-trichloropropane
https://www.benchchem.com/product/b085221?utm_src=pdf-body
https://www.benchchem.com/product/b085221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

a chemical intermediate in organic synthesis.

Applications in Research and Development

Given its structure, 3-Bromo-1,1,1-trichloropropane can serve as a building block in organic
synthesis. The presence of both bromine and chlorine atoms offers differential reactivity, and
the trichloromethyl group can participate in various chemical transformations. One documented
application is its use as a precursor in the synthesis of 3-bromo-1,1,1-trifluoropropane.[6]

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety or handling guide. Always consult the Safety Data Sheet (SDS) provided by
the supplier and follow all institutional safety protocols when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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